Cas no 1704969-96-9 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-5-yl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-5-yl)propanoic acid
• CAS No: 1704969-96-9
• MF: C₁₂H₁₉N₃O₄
• MW: 269.296962976456
• CID: 6575891
• PubChem ID: 79026919
• Update Time: 2025-05-24

(3R)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-5-yl)propanoic acid
• 1704969-96-9
• AKOS017573142
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-imidazol-5-yl)propanoic acid
• EN300-1164722

• Inchi： 1S/C12H19N3O4/c1-12(2,3)19-11(18)14-8(5-10(16)17)9-6-13-7-15(9)4/h6-8H,5H2,1-4H3,(H,14,18)(H,16,17)/t8-/m1/s1
• InChI Key： OVZOQXSUOYLCNM-MRVPVSSYSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1=CN=CN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 269.13755610g/mol
• Monoisotopic Mass: 269.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93.4Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-5-yl)propanoic acid

Recent Advances in the Study of (3R)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-5-yl)propanoic acid (CAS: 1704969-96-9)

The compound (3R)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-5-yl)propanoic acid (CAS: 1704969-96-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazole and tert-butoxycarbonyl (Boc) protected amino acid structure, has been identified as a promising intermediate in the synthesis of biologically active compounds. Recent studies have focused on its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key areas of research involving this compound is its role as a building block for the synthesis of peptidomimetics. Peptidomimetics are synthetic molecules that mimic the structure and function of natural peptides but exhibit enhanced stability and bioavailability. The presence of the imidazole ring in (3R)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-5-yl)propanoic acid provides a versatile scaffold for the introduction of additional functional groups, enabling the design of targeted therapeutics. Recent publications have highlighted its utility in the development of inhibitors for proteases and kinases, which are critical targets in cancer and inflammatory diseases.

In addition to its synthetic applications, the compound has also been investigated for its physicochemical properties. Studies have demonstrated that the Boc-protected amino acid moiety enhances the solubility and stability of the molecule, making it suitable for use in aqueous reaction conditions. This property is particularly advantageous in medicinal chemistry, where the ability to perform reactions in water or polar solvents can simplify purification processes and improve yields. Furthermore, the stereochemistry at the 3-position (R-configuration) has been shown to influence the biological activity of derived compounds, underscoring the importance of enantioselective synthesis.

Recent advancements in analytical techniques have facilitated the characterization of (3R)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-5-yl)propanoic acid and its derivatives. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and structural integrity of the compound. These techniques have also been instrumental in elucidating the mechanism of action of its derivatives, particularly in their interactions with biological targets. For instance, X-ray crystallography studies have revealed the binding modes of imidazole-containing inhibitors to active sites of target enzymes, providing valuable insights for structure-based drug design.

The therapeutic potential of (3R)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-5-yl)propanoic acid derivatives has been explored in preclinical models. Recent findings suggest that these compounds exhibit promising activity against a range of pathological conditions, including microbial infections and metabolic disorders. For example, derivatives incorporating this scaffold have shown inhibitory effects against bacterial enzymes involved in cell wall biosynthesis, offering a potential avenue for the development of novel antibiotics. Similarly, modifications to the imidazole ring have yielded compounds with activity against metabolic enzymes such as dipeptidyl peptidase-4 (DPP-4), a target for type 2 diabetes therapy.

Despite these promising developments, challenges remain in the optimization of (3R)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-imidazol-5-yl)propanoic acid-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Collaborative efforts between academic and industrial researchers are expected to drive progress in this area, with the ultimate goal of translating these findings into clinically viable drugs. The continued exploration of this compound and its derivatives holds great promise for advancing the field of medicinal chemistry and addressing unmet medical needs.